Cas no 1341347-14-5 (5-methanesulfonyl-2-propylpentanoic acid)

• Product Name: 5-methanesulfonyl-2-propylpentanoic acid
• CAS No: 1341347-14-5
• MF: C₉H₁₈O₄S
• MW: 222.301822185516
• CID: 4589935
• PubChem ID: 63191915
• Update Time: 2025-05-25

5-methanesulfonyl-2-propylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methanesulfonyl-2-propylpentanoic acid

• Inchi： 1S/C9H18O4S/c1-3-5-8(9(10)11)6-4-7-14(2,12)13/h8H,3-7H2,1-2H3,(H,10,11)
• InChI Key： LJOHFKJLNBRWDW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CCC)CCCS(C)(=O)=O

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 421.9±28.0 °C at 760 mmHg
• Flash Point: 96.3±20.4 °C

5-methanesulfonyl-2-propylpentanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 5-methanesulfonyl-2-propylpentanoic acid

Recent Advances in the Study of 5-Methanesulfonyl-2-propylpentanoic Acid (CAS: 1341347-14-5)

The compound 5-methanesulfonyl-2-propylpentanoic acid (CAS: 1341347-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and carboxylic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and disease treatment.

One of the key areas of research has been the optimization of synthetic routes for 5-methanesulfonyl-2-propylpentanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence. The researchers highlighted the importance of controlling reaction conditions to minimize byproducts and improve purity, which is critical for subsequent pharmacological evaluations.

Pharmacological investigations have revealed that 5-methanesulfonyl-2-propylpentanoic acid exhibits potent anti-inflammatory and antioxidant properties. In vitro and in vivo studies have shown that the compound effectively inhibits pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Additionally, its antioxidant activity has been linked to the scavenging of reactive oxygen species (ROS), which may have implications for treating oxidative stress-related conditions.

Another significant finding comes from a recent preclinical study exploring the compound's neuroprotective effects. Researchers observed that 5-methanesulfonyl-2-propylpentanoic acid could cross the blood-brain barrier and reduce neuronal damage in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. These findings open new avenues for developing treatments targeting neurological disorders.

Despite these promising results, challenges remain in the clinical translation of 5-methanesulfonyl-2-propylpentanoic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic profile while maintaining its therapeutic efficacy.

In conclusion, 5-methanesulfonyl-2-propylpentanoic acid (CAS: 1341347-14-5) represents a promising candidate for drug development, with demonstrated anti-inflammatory, antioxidant, and neuroprotective properties. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its therapeutic potential. The compound's versatility and efficacy make it a valuable subject of study in the evolving landscape of chemical biology and pharmaceutical sciences.